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Compound of Interest

Compound Name: 2-Chloro-4,6-dimethoxypyridine

Cat. No.: B011224

CAS Number: 13223-25-1

This technical guide provides a comprehensive overview of 2-Chloro-4,6-dimethoxypyridine,
a versatile heterocyclic compound. It is intended for researchers, scientists, and professionals
in the fields of drug development and agrochemical synthesis. This document details its
physicochemical properties, synthesis protocols, key applications, and spectroscopic
characterization.

Physicochemical Properties

2-Chloro-4,6-dimethoxypyridine is a white to slightly yellow crystalline powder.[1][2] Its core

structure, a pyrimidine ring substituted with a chlorine atom and two methoxy groups, makes it
a valuable intermediate in organic synthesis.[3] The methoxy groups enhance its reactivity and
solubility, facilitating its use in creating more complex molecules.[3]

Table 1: Physicochemical Data for 2-Chloro-4,6-dimethoxypyridine
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Property Value Source(s)
CAS Number 13223-25-1 [1114]
Molecular Formula CeH7CIN202 [11[415]
Molecular Weight 174.585 g/mol [11[4115]
Appearance White to light yellow (121061
powder/crystal
Melting Point 100-105 °C [11[3][5]
Boiling Point 317.1 £ 22.0 °C at 760 mmHg [1][5]
Density 1.3+0.1 g/cm3 [1][5]
Flash Point 145.6 + 22.3°C [1][5]
Exact Mass 174.019608 Da [11[5]
Polar Surface Area (PSA) 44.24 A2 [1][5]
LogP 1.88 [5]
Purity =>98% (GC), 299.0% (Assay) [11[3]
IUPAC Name 2-chloro-4,6- [21[4]

dimethoxypyrimidine

Synthesis Protocols

Several methods for the synthesis of 2-Chloro-4,6-dimethoxypyrimidine have been reported. A

common laboratory-scale synthesis involves the diazotization of 2-amino-4,6-

dimethoxypyrimidine. An alternative industrial method starts from malononitrile.

Experimental Protocol 1: Synthesis from 2-Amino-4,6-
dimethoxypyrimidine

This method involves the diazotization of the corresponding amino-pyrimidine followed by a

Sandmeyer-type reaction.
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Materials:

2-Amino-4,6-dimethoxypyrimidine

36% Hydrochloric Acid

Sodium Nitrite (NaNO2)

30% Sodium Hydroxide (NaOH) solution

Ethyl Acetate

Anhydrous Sodium Sulfate

Procedure:[6]

A 5-liter four-necked flask is charged with 1,260 ml of 36% hydrochloric acid and cooled to
0°C.[6]

 In batches, 180 g (1.16 moles) of 2-amino-4,6-dimethoxypyrimidine is added to the flask. The
mixture is stirred for approximately 1 hour until it reaches a syrupy consistency.[6]

e The reaction mixture is further cooled to -15°C.[6]

e A solution of 159 g (2.3 moles) of sodium nitrite in 260 ml of water is added dropwise over
about 1 hour with vigorous stirring, maintaining the temperature between -15°C and -10°C.[6]

 After the addition is complete, stirring is continued for another hour at -15°C to -10°C to
ensure the reaction goes to completion.[6]

e The reaction is neutralized to pH 7 by the slow, dropwise addition of 1.5 liters of 30%
agueous NaOH, while keeping the temperature at -5°C.[6]

e The resulting purple, clay-like solid is collected by filtration under reduced pressure.[6]

e The target compound, 2-chloro-4,6-dimethoxypyrimidine, is extracted from the solid using 3
liters of ethyl acetate.[6]
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e The organic layer is washed with water and dried over anhydrous sodium sulfate.[6]
e The solvent is removed to yield the crude product.[6]

e The crude product is purified by silica gel chromatography to yield white crystals.[6] The
reported yield for this specific protocol is approximately 29.9%, with a melting point of 101.5-
102.5°C.[6]
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Synthesis Workflow of 2-Chloro-4,6-dimethoxypyridine

2-Amino-4,6-dimethoxypyrimidine
+ HCI (36%)

'

Cool to 0°C

'

Cool to -15°C

Add NaNO: solution dropwise

(-15°C to -10°C)

Stir for 1 hour

Neutralize with NaOH (30%)

to pH 7 at -5°C

Filter to collect solid

l

Extract with Ethyl Acetate

l

Wash & Dry Organic Layer

'

Evaporate Solvent

Purify via Chromatography

Final Product:
2-Chloro-4,6-dimethoxypyridine
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Role as a Herbicide Intermediate

Starting Material

2-Chloro-4,6-dimethoxypyridine

Pyribenzoxim Pyrithiobac-Sodium Bispyribac-Sodium

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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